Cas no 194804-83-6 (ethyl 4-amino-2-fluoro-3-methylbenzoate)

ethyl 4-amino-2-fluoro-3-methylbenzoate structure
194804-83-6 structure
Product Name:ethyl 4-amino-2-fluoro-3-methylbenzoate
CAS No:194804-83-6
MF:C10H12FNO2
MW:197.206186294556
MDL:MFCD20723018
CID:116661
PubChem ID:19358316
Update Time:2025-04-18

ethyl 4-amino-2-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-amino-2-fluoro-3-methyl-, ethyl ester
    • Benzoic acid, 4-amino-2-fluoro-3-methyl-, ethyl ester (9CI)
    • ethyl 4-amino-2-fluoro-3-methylbenzoate
    • NRAJWJYFZLNRMQ-UHFFFAOYSA-N
    • EN300-8650116
    • 194804-83-6
    • SCHEMBL7499227
    • Benzoic acid, 4-aMino-2-fluoro-3-Methyl-, ethyl ester
    • MDL: MFCD20723018
    • Inchi: 1S/C10H12FNO2/c1-3-14-10(13)7-4-5-8(12)6(2)9(7)11/h4-5H,3,12H2,1-2H3
    • InChI Key: NRAJWJYFZLNRMQ-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)OCC)C=CC(=C1C)N

Computed Properties

  • Exact Mass: 197.08526
  • Monoisotopic Mass: 197.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32

ethyl 4-amino-2-fluoro-3-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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